Cas no 620-08-6 (4-Methoxypyridine)

• Product Name: 4-Methoxypyridine
• CAS No: 620-08-6
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD00674049
• CID: 39043
• PubChem ID: 69278
• Update Time: 2025-04-18

4-Methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxypyridine
• METHYL PYRIDIN-4-YL ETHER
• gamma-Methoxypyridine
• 4-methoxypridine
• Pyridine, 4-methoxy-
• 4-methoxylpyridine
• 4-methoxyPyr
• 4-methoxyridine
• para-methoxypyridine
• Pyridine,4-methoxy
• 4-Methoxypyridine, 97%
• 4-methoxypyrdine
• FT-0601311
• PS-9280
• SCHEMBL10297348
• 4-Methoxypyridine 95+%
• HY-W007634
• EINECS 210-624-7
• AKOS002664334
• BCP26365
• M1696
• EN300-84486
• SY003216
• NS00022519
• 620-08-6
• .gamma.-Methoxypyridine
• AM20061381
• MFCD00674049
• SCHEMBL61315
• CS-W007634
• AC-7005
• W-105060
• p-methoxypyridine
• AC-907/25004551
• 4-methoxy pyridine
• InChI=1/C6H7NO/c1-8-6-2-4-7-5-3-6/h2-5H,1H
• DTXSID10211029
• 4-methoxy-pyridine
• gamma-Methoxypyridine;
• DTXCID60133520
• DB-006867
• 210-624-7

• MDL： MFCD00674049
• Inchi： 1S/C6H7NO/c1-8-6-2-4-7-5-3-6/h2-5H,1H3
• InChI Key： XQABVLBGNWBWIV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=CC=1
• BRN： 108211

Computed Properties

• Exact Mass: 109.05300
• Monoisotopic Mass: 109.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 22.1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.075 g/mL at 25 °C(lit.)
• Melting Point: 4°C(lit.)
• Boiling Point: 190°C(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.516(lit.)
• PSA: 22.12000
• LogP: 1.09020
• Solubility: Not determined
• pka: 6.58(at 25℃)
• FEMA: 2702

4-Methoxypyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26-S36-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers